![molecular formula C6H14O3<br>C6H14O3<br>(CH3OCH2CH2)2O B029089 Diglyme CAS No. 111-96-6](/img/structure/B29089.png)
Diglyme
Overview
Description
Diglyme, also known as diethylene glycol dimethyl ether, is a colorless, water-soluble organic compound with a wide range of applications. It is widely used in organic synthesis, as a solvent for a variety of compounds, and as a reagent for the production of other compounds. It is also used in a variety of industrial processes, such as paint and coating production, and as a fuel additive. This compound has been studied extensively by scientists, and its properties and uses have been well documented.
Scientific Research Applications
Nanotechnology : Diglyme plays a crucial role in synthesizing gold nanoclusters. It helps understand the binding motifs and the resulting NMR chemical shifts in this context (Wang, Li, Pinkerton, & Aikens, 2022).
Chemical Vapor Deposition : It serves as a praseodymium source in metallorganic chemical vapor deposition (MOCVD) for growing praseodymium oxide films on silicon substrates (Nigro, Toro, Malandrino, Fragalà, Rossi, & Dapporto, 2004).
Biomedical Applications : Plasma polymerized this compound offers hydrophilic properties and shows resistance to acids and bases, making it suitable for biomedical uses (Mota, Honda, Kostov, Kayama, Algatti, de Campos, Lucena, & Ribeiro, 2014).
Environmental Engineering : Blended fuels containing this compound can reduce smoke opacity, particulate mass concentration, NOx concentration, and brake specific particulate emission in diesel engines (Di, Cheung, & Huang, 2010).
Toxicology Studies : Research indicates that ethanol pretreatment increases this compound's in vitro metabolism, leading to the formation of methoxyacetic acid (MAA), associated with reproductive and developmental toxicity (Richards, Begley, Debord, Cheever, Weigel, Tirmenstein, & Savage, 2005).
CO2 Capture : this compound-based solvents can effectively capture CO2. Studies have used molecular dynamics and density functional theory to understand the effect of the ether group on solvent affinity toward CO2 (Gutiérrez, Atilhan, & Aparicio, 2018).
Developmental Toxicity : Exposure to this compound in pregnant rats can cause fetal defects and structural variations, with a no-observable-effect level (NOEL) identified at 25 ppm (Driscoll, Valentine, Staples, Chromey, & Kennedy, 1998).
Material Science : Studies on this compound's molecular structures in the solid state suggest that its all-trans segments are of minor importance in this phase (Kearley, Johansson, Delaplane, & Lindgren, 2002).
Genotoxic Potential : this compound has been investigated for its genotoxic potential. While some results show a lack of potential, certain compounds have shown positive responses in specific tests (Mcgregor, 1984).
Wastewater Treatment : The UV/H2O2 oxidation process is preferred for the complete mineralization of this compound in wastewater, highlighting its environmental impact (Grossmann, Köser, Kretschmer, & Porobin, 2001).
Mechanism of Action
Target of Action
Diglyme, also known as bis(2-methoxyethyl) ether, is primarily used as a solvent in various chemical reactions One source suggests that it may interact with a protein called endoplasmin
Mode of Action
As a solvent, this compound’s primary mode of action is to facilitate chemical reactions. It is particularly favored in reactions involving alkali metal reagents due to its resistance to strong bases . For instance, it has been observed to enhance the rate of reactions involving organometallic reagents, such as Grignard reactions or metal hydride reductions . It also serves as a chelate for alkali metal cations, which can increase the reactivity of anions .
Biochemical Pathways
The biochemical pathways affected by this compound are largely dependent on the specific reactions it is used in. For example, in the synthesis of gold-thiolate nanoclusters, this compound assists in the growth of the nanoclusters . The exact biochemical pathways influenced by this compound in this context, and others, are complex and specific to the individual reactions.
Result of Action
The result of this compound’s action is largely dependent on the specific chemical reactions it is used in. For instance, in the synthesis of gold-thiolate nanoclusters, this compound assists in the formation of the nanoclusters . In general, this compound can enhance the rate of certain chemical reactions and increase the reactivity of anions .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, its effectiveness as a solvent can be affected by temperature and the presence of other chemicals . It is also worth noting that this compound is known to decompose at higher temperatures and in the presence of active metals, which can produce large amounts of gas and heat .
Safety and Hazards
Future Directions
There is growing interest in the rational design of electrolytes for beyond lithium-ion systems by tuning the molecular-level interactions of solvate species present in the electrolytes . This review aims to illustrate the current understanding, compare results, and highlight future needs and directions to enable the deep understanding needed for the rational design of improved multivalent electrolytes .
Biochemical Analysis
Biochemical Properties
Diglyme has both hydrophilic and hydrophobic characteristics that common organic solvents lack . It is usually thermally and chemically stable, and can even form complexes with ions
Molecular Mechanism
It is known to exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
1-methoxy-2-(2-methoxyethoxy)ethane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O3/c1-7-3-5-9-6-4-8-2/h3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBZXBUIDTXKZTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O3, Array | |
Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
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Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
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Related CAS |
248243-66-5 | |
Record name | Ethane, 1,1′-oxybis[2-methoxy-, homopolymer | |
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DSSTOX Substance ID |
DTXSID1024621 | |
Record name | Diethylene glycol dimethyl ether | |
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Molecular Weight |
134.17 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Diethylene glycol dimethyl ether is a colorless watery liquid with a pleasant odor. Floats and mixes with water. (USCG, 1999), Liquid, Clear liquid with a pleasant odor; [CAMEO], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. | |
Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
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Boiling Point |
321 to 324 °F at 760 mmHg ; 241 °F at 200 mmHg; 167 °F at 35 mmHg; 68 °F at 3 mmHg (NTP, 1992), boiling point equals 321 to 324 °F, 162 °C at 760 mm Hg; 116 °C at 200 mm Hg; 75 °C at 35 mm Hg; 20 dg C at 3 mm Hg, 162 °C | |
Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
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Flash Point |
153 to 158 °F (NTP, 1992), Flash point equals 153 to 158 °F, 153 °F (67 °C) (CLOSED CUP), 51 °C c.c. | |
Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
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Record name | Diethylene glycol dimethyl ether | |
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Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
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Solubility |
Miscible (NTP, 1992), Miscible with alcohol, ether, hydrocarbon solvents, Soluble in benzene, In water, miscible, Solubility in water: miscible | |
Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
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Density |
0.945 at 68 °F (USCG, 1999) - Less dense than water; will float, Sp gr: 0.9451 at 20 °C/20 °C, Relative density (water = 1): 0.95 | |
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Vapor Density |
Relative vapor density (air = 1): 4.6 | |
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Vapor Pressure |
2.96 [mmHg], Vapor pressure, kPa at 20 °C: 0.33 | |
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Color/Form |
Colorless liquid | |
CAS RN |
111-96-6 | |
Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
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Record name | Diglyme | |
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Record name | Diethylene glycol dimethyl ether | |
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Record name | Diglyme | |
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Record name | DIETHYLENE GLYCOL DIMETHYLETHER | |
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Melting Point |
-90 °F (NTP, 1992), -68 °C | |
Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/8538 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/72 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | DIETHYLENE GLYCOL DIMETHYL ETHER | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1357 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.